Focus . Doing what comes naturally
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A905316F
Abstract
With high-tech remediation technologies proving all too expensive for all but the most seriously polluted sites, scientists and regulators are looking to the restorative powers of Nature to clean-up contamination. Effective implementation of so-called ‘natural attenuation’ techniques relies crucially on high quality environmental analysis.
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Journal Name：Journal of Environmental Monitoring
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CAS no.: 131159-39-2
